Cas no 13291-41-3 (Benzenecarbothioic acid, S-(1-methylethyl) ester)

• Product Name: Benzenecarbothioic acid, S-(1-methylethyl) ester
• CAS No: 13291-41-3
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 1231828
• Update Time: 2024-08-04

Benzenecarbothioic acid, S-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, S-(1-methylethyl) ester
• S-isopropyl benzothioate

• Inchi： 1S/C10H12OS/c1-8(2)12-10(11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： HPIFWVFTPJZGSI-UHFFFAOYSA-N
• SMILES： C1(C(SC(C)C)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 180.06096

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 247.4±13.0 °C(Predicted)
• PSA: 17.07